Mafenide acetate

• CAS No.: 138-39-6
• Product Name: Mafenide acetate
• Molecular Formula: C7H10N2O2S
• Molecular Weight: 186.23 g/mol
• IUPAC Name: 4-(aminomethyl)benzenesulfonamide
• Standard InChI: InChI=1S/C7H10N2O2S/c8-5-6-1-3-7(4-2-6)12(9,10)11/h1-4H,5,8H2,(H2,9,10,11)
• Standard InChIKey: TYMRLRRVMHJFTF-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CN)S(=O)(=O)N
• Canonical SMILES: C1=CC(=CC=C1CN)S(=O)(=O)N
• Appearance: Solid powder
• Melting Point: 177
• Description: Mafenide is an aromatic amine.; Mafenide is a sulfonamide-type antimicrobial agent used to treat severe burns. It acts by reducing the bacterial population present in the burn tissue and promotes healing of deep burns.; Mafenide is a Methylated Sulfonamide Antibacterial. The chemical classification of mafenide is Methylated Sulfonamides.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4 Homosulfanilamide; 4-Homosulfanilamide; Bensulfamide; Mafenide; Mafenide Acetate; Mafylon; Maphenid; Marfanil; Napaltan; Sulfabenzamine; Sulfamylon
• Reference: 1: Kahn SA, Afshari A, Nguyen L, Shinha T, Huff T, Montgomery AC, Stratton C, Summitt B. Hydrofiber Dressing Saturated With Mafenide Acetate Extends the Duration of Antimicrobial Activity. J Burn Care Res. 2017 Jul/Aug;38(4):e704-e707. doi: 10.1097/BCR.0000000000000455. PubMed PMID: 27775984.; 2: Afshari A, Nguyen L, Kahn SA, Summitt B. 2.5% Mafenide Acetate: A Cost-Effective Alternative to the 5% Solution for Burn Wounds. J Burn Care Res. 2017 Jan/Feb;38(1):e42-e47. doi: 10.1097/BCR.0000000000000425. PubMed PMID: 27606553.; 3: Pickus EJ, Lionelli GT, Charles EW 3rd, Korentager RA. Mafenide acetate allergy presenting as recurrent chondritis. Ann Plast Surg. 2002 Feb;48(2):202-4. PubMed PMID: 11910229.
• PubChem Compound: 3998
• Last Modified: Nov 11 2021